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Compound of Interest

Compound Name: 5-Hydroxy Dantrolene-d4

Cat. No.: B565416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis

specifications for 5-Hydroxy Dantrolene-d4, a deuterated internal standard crucial for

pharmacokinetic and metabolic studies of the muscle relaxant Dantrolene. This document

outlines typical quality control parameters, detailed analytical methodologies, and relevant

metabolic context to ensure its proper application in a research and drug development setting.

Core Specifications
5-Hydroxy Dantrolene-d4 is synthesized as an internal standard for use in bioanalytical

assays. Its quality is assessed through a variety of tests to confirm its identity, purity, and

isotopic labeling. The following table summarizes the typical specifications found on a

Certificate of Analysis for this compound.

Table 1: Certificate of Analysis Specifications for 5-Hydroxy Dantrolene-d4
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Test Parameter Specification Method

Identity

Appearance Yellow to Orange Solid Visual Inspection

¹H-NMR Conforms to Structure Nuclear Magnetic Resonance

Mass Spectrum Conforms to Structure Mass Spectrometry (MS)

Purity

Chemical Purity (HPLC) ≥95%[1]
High-Performance Liquid

Chromatography

Isotopic Purity ≥98% Deuterium Incorporation
Mass Spectrometry (MS) or

NMR

Physical Properties

Melting Point Report Value Melting Point Apparatus

Solubility Soluble in DMSO Visual Inspection

Residual Impurities

Residual Solvents To be reported (<0.5%) Gas Chromatography (GC-HS)

Water Content (Karl Fischer) To be reported (<1.0%) Karl Fischer Titration

Elemental Impurities To be reported
Inductively Coupled Plasma-

MS (ICP-MS)

Metabolic Pathway of Dantrolene
5-Hydroxy Dantrolene is a major metabolite of Dantrolene. Understanding this metabolic

conversion is essential for designing experiments that accurately measure the parent drug and

its metabolites. Dantrolene undergoes metabolism primarily in the liver.[2] The formation of 5-

Hydroxy Dantrolene is a Phase I hydroxylation reaction mediated by cytochrome P450

enzymes.[3] Another significant metabolic route involves the reduction of the nitro group,

followed by acetylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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